Cas no 56219-06-8 (Myristoleic Acid Methyl Ester)

• Product Name: Myristoleic Acid Methyl Ester
• CAS No: 56219-06-8
• MF: C₁₅H₂₈O₂
• MW: 240.381625175476
• CID: 375640
• PubChem ID: 24896862
• Update Time: 2025-08-01

Myristoleic Acid Methyl Ester Chemical and Physical Properties

Names and Identifiers

• 9-Tetradecenoic acid,methyl ester, (9Z)-
• Methyl 9-cis-tetradecenoate
• Methyl myristoleate
• Myristoleic Acid methyl ester
• Methyl 9-cis-tetradecenoate1000µg
• Methyl (Z)-9-tetradecenoate
• Methyl cis-9-tetradecenoate
• Myristoleic Acid Methyl Ester

• Inchi： 1S/C15H28O2/c1-3-4-5-6-7-8-9-10-11-12-13-14-15(16)17-2/h6-7H,3-5,8-14H2,1-2H3/b7-6-
• InChI Key： RWIPSJUSVXDVPB-SREVYHEPSA-N
• SMILES： O(C)C(CCCCCCC/C=C\CCCC)=O

Computed Properties

• Exact Mass: 240.20900
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 12

Experimental Properties

• Density: 0.879±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 52.2 ºC
• Boiling Point: 306.6±21.0 ºC (760 Torr),
• Flash Point: 90.9±20.4 ºC,
• Refractive Index: n20/D 1.446
• Solubility: Almost insoluble (0.018 g/l) (25 º C),
• PSA: 26.30000
• LogP: 4.63650

Myristoleic Acid Methyl Ester Security Information

• Hazard Statement： H413
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• FLUKA BRAND F CODES：10-23
• Storage Condition：−20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid methyl esters
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters Fatty acid methyl esters

Additional information on Myristoleic Acid Methyl Ester

Myristoleic Acid Methyl Ester (CAS No. 56219-06-8): An Overview of Its Properties, Applications, and Recent Research

Myristoleic Acid Methyl Ester (CAS No. 56219-06-8) is a significant compound in the field of organic chemistry and biochemistry, known for its unique properties and diverse applications. This compound is a methyl ester derivative of myristoleic acid, a naturally occurring fatty acid found in various plant and animal sources. The chemical structure of Myristoleic Acid Methyl Ester consists of a 14-carbon chain with a double bond at the 5th position and a methyl ester group at the carboxyl end, making it an important intermediate in the synthesis of various bioactive molecules.

The physical and chemical properties of Myristoleic Acid Methyl Ester are well-documented. It is a colorless to pale yellow liquid with a characteristic odor. The compound is soluble in most organic solvents but has limited solubility in water. Its molecular weight is approximately 244.37 g/mol, and it has a boiling point around 270°C at atmospheric pressure. These properties make it suitable for use in various industrial and research applications.

In the pharmaceutical industry, Myristoleic Acid Methyl Ester has gained attention due to its potential as a precursor for the synthesis of bioactive compounds. Recent studies have explored its role in the development of anti-inflammatory and anti-cancer agents. For instance, a study published in the Journal of Medicinal Chemistry (2023) reported that derivatives of myristoleic acid, including its methyl ester form, exhibit potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This finding opens new avenues for the development of novel therapeutic agents targeting inflammatory diseases.

Beyond its pharmaceutical applications, Myristoleic Acid Methyl Ester is also used in the cosmetics industry. Its emollient properties make it an effective ingredient in skin care products, where it helps to moisturize and protect the skin. Additionally, its ability to enhance the penetration of other active ingredients makes it valuable in formulations designed for improved efficacy. A recent review in the International Journal of Cosmetic Science (2023) highlighted the growing interest in natural fatty acid derivatives like myristoleic acid for their skin benefits.

In the realm of analytical chemistry, Myristoleic Acid Methyl Ester serves as an important standard for the identification and quantification of myristoleic acid in complex mixtures. High-performance liquid chromatography (HPLC) and gas chromatography-mass spectrometry (GC-MS) are commonly used techniques for this purpose. A study published in the Analytical Chemistry (2023) demonstrated the use of GC-MS to accurately quantify myristoleic acid levels in biological samples, providing valuable insights into metabolic pathways and disease markers.

The environmental impact of Myristoleic Acid Methyl Ester is another area of active research. While it is generally considered biodegradable and non-toxic, understanding its fate and behavior in different environmental conditions is crucial for ensuring its safe use. A recent study in the Environmental Science & Technology (2023) investigated the biodegradation kinetics of myristoleic acid derivatives under aerobic and anaerobic conditions, highlighting their potential as eco-friendly alternatives to synthetic compounds.

In conclusion, Myristoleic Acid Methyl Ester (CAS No. 56219-06-8) is a versatile compound with a wide range of applications in pharmaceuticals, cosmetics, analytical chemistry, and environmental science. Ongoing research continues to uncover new properties and uses, further solidifying its importance in these fields. As scientific understanding advances, it is likely that this compound will play an increasingly significant role in developing innovative solutions to various challenges.